4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine

• Molecular Formula: C8H12ClN3O2
• Molecular Weight: 217.65 g/mol
• IUPAC Name: 4-chloro-1-(oxolan-3-yloxymethyl)pyrazol-3-amine
• InChI: InChI=1S/C8H12ClN3O2/c9-7-3-12(11-8(7)10)5-14-6-1-2-13-4-6/h3,6H,1-2,4-5H2,(H2,10,11)
• InChI Key: QMGJFYLNFFZHMC-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1OCN2C=C(C(=N2)N)Cl

Description

4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine (CAS: 1864964-88-4) is a pyrazole-derived compound with the molecular formula C₈H₁₂ClN₃O₂ and a molecular weight of 217.65 g/mol . The structure features a chloro-substituted pyrazole core, a 3-oxolanyloxymethyl group (tetrahydrofuran-3-yloxy methyl), and an amine group at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine typically involves the reaction of 4-chloro-3-nitropyrazole with oxirane in the presence of a base, followed by reduction of the nitro group to an amine . The reaction conditions often include:

Base: Sodium hydroxide or potassium carbonate

Solvent: Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Temperature: 60-80°C

Reduction: Hydrogenation using palladium on carbon (Pd/C) as a catalyst

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research rather than large-scale industrial applications. the synthetic route mentioned above can be scaled up with appropriate adjustments to reaction conditions and equipment.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine undergoes several types of chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with various nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.

Cyclization Reactions: The oxolan-3-yloxy group can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents like tetrahydrofuran (THF)

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic medium

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in ethanol or methanol

Major Products

The major products formed from these reactions include various substituted pyrazoles, reduced amines, and cyclized heterocycles, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antimalarial properties.

Medicine: Studied for its potential use in drug development, particularly for its antileishmanial and antimalarial activities.

Industry: Employed in the development of new materials and chemical processes, although its industrial applications are limited.

Mechanism of Action

The mechanism of action of 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine is not fully understood. it is believed to exert its effects through interactions with specific molecular targets and pathways. For instance, its antileishmanial activity may involve inhibition of key enzymes in the parasite’s metabolic pathways . Further research is needed to elucidate the exact molecular mechanisms and targets involved.

Comparison with Similar Compounds

Aromatic Benzyl Substituents

4-Chloro-1-(3-fluorobenzyl)-1H-pyrazol-3-amine (CAS: 1001757-55-6)

• Molecular formula : C₁₀H₉ClFN₃
• Molecular weight : 225.65 g/mol
• Key feature : A 3-fluorobenzyl group replaces the oxolanyloxymethyl moiety. This aromatic substituent enhances lipophilicity compared to the target compound .

Alkyl and Heterocyclic Substituents

4-Chloro-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine (CAS: 1001757-51-2)

• Molecular formula : C₁₀H₉ClFN₃
• Molecular weight : 225.65 g/mol
• Key feature : The 2-fluorobenzyl group provides electronic effects (e.g., electron-withdrawing) distinct from the oxolanyloxy group .

Oxolanyloxy Substituent (Target Compound)

• Unique attribute : The tetrahydrofuran-derived substituent introduces an oxygen atom and a cyclic ether, enhancing hydrophilicity compared to purely aromatic or alkyl analogs. This may improve aqueous solubility and reduce plasma protein binding .

Physicochemical Properties

Compound (CAS)	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	Purity (%)	Key Physical Properties
1864964-88-4 (Target)	C₈H₁₂ClN₃O₂	217.65	Oxolanyloxy methyl	N/A	Not reported
1001757-55-6	C₁₀H₉ClFN₃	225.65	3-Fluorobenzyl	95	Predicted pKa: 2.40
1001519-30-7	C₁₀H₈Cl₃N₃	260.10	3,4-Dichlorobenzyl	95	Higher lipophilicity (Cl atoms)
1004452-01-0	C₁₀H₁₄ClN₅	239.70	Pyrazole-methyl	95	Density: 1.39 g/cm³; BP: 432.7°C (predicted)

Biological Activity

4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine is a chemical compound with significant potential in medicinal chemistry. Its structural features, including the presence of a pyrazole ring and an oxolan moiety, suggest diverse biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• Chemical Name : 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine
• CAS Number : 1803610-38-9
• Molecular Formula : C₈H₁₂ClN₃O₂
• Molecular Weight : 217.65 g/mol

Biological Activity Overview

Research indicates that 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine may exhibit various biological activities, particularly in the following areas:

1. Antitumor Activity

Preliminary studies suggest that compounds with a similar pyrazole structure have shown antitumor properties. For instance, pyrazole derivatives have been investigated for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer models .

2. Enzyme Inhibition

The compound's structural characteristics may allow it to interact with specific enzymes involved in metabolic pathways. For example, pyrazole derivatives have been noted for their ability to inhibit cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes .

3. Antimicrobial Properties

There is emerging evidence that compounds similar to 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine possess antimicrobial properties. Studies have demonstrated that pyrazole derivatives can inhibit the growth of various bacterial strains, suggesting potential applications in treating infections .

The mechanisms by which 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine exerts its biological effects are still under investigation. However, some proposed mechanisms include:

a. Targeting Specific Receptors

The compound may bind selectively to certain receptors or enzymes involved in disease pathways. Understanding these interactions is essential for elucidating its therapeutic potential.

b. Modulation of Signaling Pathways

Similar compounds have been shown to modulate key signaling pathways related to cell growth and apoptosis, which could be relevant for its antitumor activity .

Case Studies and Research Findings

Several studies have explored the biological activity of pyrazole derivatives, providing insights into the potential applications of 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine.

Study	Findings
Study on Antitumor Activity	A study reported that pyrazole derivatives showed significant inhibition of tumor growth in xenograft models, suggesting potential for cancer therapy .
Enzyme Interaction Study	Research indicated that similar compounds could inhibit CYP450 enzymes, impacting drug metabolism and suggesting a low risk for drug-drug interactions .
Antimicrobial Efficacy Assessment	A study demonstrated that pyrazole derivatives exhibited antimicrobial activity against Gram-positive and Gram-negative bacteria, highlighting their potential as antibiotic agents .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 4-Chloro-1-[(oxolan-3-yloxy)methyl]-1H-pyrazol-3-amine, and how do reaction conditions influence yield and purity?

• Methodology : Synthesis typically involves multi-step protocols. For example:

• Step 1 : Formation of the pyrazole core via cyclocondensation of hydrazines with β-diketones or their equivalents.
• Step 2 : Functionalization at the 1-position using nucleophilic substitution, where a chloromethyl group reacts with oxolan-3-ol under basic conditions (e.g., NaH or K₂CO₃).
• Step 3 : Introduction of the amine group at position 3 via reductive amination or catalytic hydrogenation .
  • Key Considerations : Solvent choice (e.g., DMF for polar aprotic conditions) and temperature control (35–80°C) are critical to minimize side reactions like over-alkylation .

Q. How is the compound characterized structurally, and what analytical techniques are prioritized?

• Techniques :

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR confirm substitution patterns and stereochemistry. For example, the oxolane protons resonate at δ 3.5–4.0 ppm, while pyrazole C-4 chloro substituents show distinct $^{13}C$ shifts near 110 ppm .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., [M+H]$^+$ peaks) and fragmentation patterns .
• X-ray Crystallography : Resolves absolute configuration and intermolecular interactions (e.g., C–H···O weak hydrogen bonds) .

Q. What are the solubility and stability profiles of this compound under varying pH and solvent conditions?

• Solubility : Moderately soluble in polar aprotic solvents (e.g., DMSO, DMF) but poorly in water. Stability testing via HPLC under acidic/basic conditions (pH 2–10) reveals degradation above pH 8, likely due to hydrolysis of the oxolane ether .

Advanced Research Questions

Q. How can computational modeling guide the optimization of synthetic pathways or predict bioactivity?

• Approach :

• Reaction Path Search : Quantum chemical calculations (e.g., DFT) identify transition states and energy barriers for key steps like nucleophilic substitutions .
• Docking Studies : Molecular docking against biological targets (e.g., kinases) predicts binding affinities based on the compound’s pyrazole and oxolane motifs .
  • Case Study : A 2025 study used in silico screening to prioritize derivatives with enhanced metabolic stability by modifying the oxolane ring .

Q. What strategies resolve contradictions in reported bioactivity data for structurally analogous pyrazole derivatives?

• Analysis Framework :

• Structural Comparisons : Tabulate analogs (e.g., 4-chlorophenyl vs. difluorophenyl substitutions) and their IC$_{50}$ values against targets like EGFR or COX-2 .
• Experimental Validation : Reproduce assays under standardized conditions (e.g., fixed ATP concentrations in kinase assays) to isolate confounding variables .
  • Example : Discrepancies in antimicrobial activity of pyrazole-oxadiazole hybrids were resolved by controlling for efflux pump expression in bacterial strains .

Q. How do reaction kinetics and mechanistic studies inform scale-up protocols for this compound?

• Kinetic Profiling :

• Rate-Limiting Steps : For the oxolane ether formation, pseudo-first-order kinetics are observed, with activation energy ($\Delta G^\ddagger$) calculated via Arrhenius plots .
• Catalyst Screening : Pd/C or CuBr catalysts improve yields in coupling reactions (e.g., Suzuki-Miyaura for pyrazole functionalization) .
  • Scale-Up Challenges : Solvent recovery (e.g., dichloromethane) and exothermicity management during amination steps require flow-chemistry adaptations .

Critical Research Gaps and Future Directions

• Unresolved Challenges :
  • The role of the oxolane ring in modulating blood-brain barrier penetration remains underexplored .
  • Scalable purification methods for enantiomerically pure forms are lacking .
• Emerging Tools : Machine learning-driven retrosynthesis platforms (e.g., ASKCOS) could accelerate route optimization .